Cas no 1805536-65-5 (5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde
• CAS No: 1805536-65-5
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4889967
• Update Time: 2025-08-05

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-7(9)3-1-10-4(2-12)6(13)5(3)11(14)15/h1-2,7,13H
• InChI Key： BWCROBXGOZUAFS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=O)C(=C1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde

Introduction to 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde (CAS No. 1805536-65-5)

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde, identified by the CAS number 1805536-65-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the nitropyridine class, characterized by its nitro and hydroxyl functional groups, which contribute to its unique reactivity and potential applications in drug synthesis. The presence of a difluoromethyl group further enhances its utility, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde make it a versatile building block for medicinal chemists. The nitro group can be reduced to an amine, while the aldehyde functionality allows for further derivatization through condensation reactions. These properties are particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and other small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex heterocyclic compounds. The nitropyridine scaffold, including derivatives like 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde, has emerged as a critical component in this endeavor. Studies have demonstrated that such compounds can exhibit potent biological activity, making them attractive candidates for further exploration in drug discovery programs.

One of the most compelling aspects of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde is its role in the synthesis of molecules that interact with biological targets at the molecular level. For instance, researchers have leveraged this compound to develop inhibitors of enzymes involved in cancer metabolism. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, key factors in creating effective pharmaceuticals.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced pharmacokinetic properties. 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde exemplifies this trend, as its structure incorporates fluorine atoms—a modification that often leads to improved drug-like characteristics. This has spurred interest in developing efficient synthetic routes to such derivatives, enabling researchers to explore their potential as lead compounds for new therapies.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde and its derivatives. Molecular modeling studies have provided insights into how modifications to its structure can influence biological activity. For example, computational predictions have guided the optimization of binding interactions with target proteins, leading to more potent and selective drug candidates.

Furthermore, the growing emphasis on green chemistry principles has motivated researchers to develop sustainable synthetic methods for producing 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde and related compounds. Innovations such as catalytic processes and solvent-free reactions have been explored to minimize waste and energy consumption without compromising yield or purity. These efforts align with broader industry goals to reduce the environmental impact of chemical synthesis.

The versatility of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde extends beyond pharmaceutical applications. It has also been investigated for its potential use in agrochemicals and materials science. For instance, derivatives of this compound have shown promise as intermediates in the synthesis of pesticides and specialty chemicals. This multifaceted utility underscores its significance as a building block in industrial chemistry.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxaldehyde (CAS No. 1805536-65-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop innovative solutions in medicine and industry. As advancements continue to emerge, this compound is poised to remain at the forefront of chemical research, driving progress toward new breakthroughs.